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Compound of Interest

Compound Name: 8-Aza-7-bromo-7-deazaguanosine

Cat. No.: B3317585 Get Quote

The proper management and disposal of 8-Aza-7-bromo-7-deazaguanosine, a brominated

nucleoside analog, are critical for ensuring laboratory safety and environmental protection. As a

compound used in research and drug development, it must be treated as hazardous chemical

waste unless explicitly determined otherwise by an institution's environmental health and safety

professionals.[1][2] This guide provides a comprehensive, step-by-step protocol for its safe

handling and disposal.

Immediate Safety and Handling Precautions
Before handling or beginning any disposal procedure, it is imperative to be equipped with the

appropriate Personal Protective Equipment (PPE).

Eye/Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be needed. However, if creating dust, a NIOSH/MSHA or European

Standard EN 149 approved respirator with a particle filter is recommended.

General Hygiene: Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, or clothing, and prevent ingestion and inhalation.[3]
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In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.

Inhalation: Remove to fresh air. Seek medical attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterward.[3]

Chemical and Safety Data Summary
The following table summarizes key data for 8-Aza-7-bromo-7-deazaguanosine and general

hazardous waste parameters.
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Parameter Value / Guideline Source

Chemical Identity

Molecular Formula C₁₀H₁₂BrN₅O₅ [4]

CAS Number 96555-37-2 [4]

Physical State Solid (likely off-white) [3]

Storage & Handling

Recommended Storage Store in freezer (-20℃) [4]

Incompatible Materials Strong oxidizing agents [3]

Hazardous Waste

Accumulation

EPA Generator Status
Dependent on total monthly

waste volume
[5][6]

Max. Lab Storage Limit

Do not exceed 55 gallons of

hazardous waste or 1 quart of

acute hazardous waste

[1]

Container Requirement
Chemically compatible, leak-

proof, with a tight-fitting lid
[7][8]

Secondary Containment

Required for all liquid

hazardous wastes;

recommended for solids

[7]

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of 8-Aza-7-bromo-7-
deazaguanosine waste.
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Disposal Workflow for 8-Aza-7-bromo-7-deazaguanosine

Preparation & Collection

Labeling & Storage

Final Disposal

Start: Waste Generated
(Unused reagent, contaminated labware,

spill cleanup material)

1. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

2. Identify as Hazardous Chemical Waste

3. Segregate from other waste streams
(e.g., biohazardous, radioactive)

4. Select a compatible, sealable
waste container

5. Place waste into container.
Keep container closed.

6. Label Container Immediately
- 'Hazardous Waste'

- Full Chemical Name
- All Constituents (%)
- Hazard Warnings

7. Store in a designated
Satellite Accumulation Area (SAA)

- At/near point of generation
- Use secondary containment

Container Full?

No

8. Fill in final date on tag

Yes

9. Submit a waste pickup request
to your institution's EHS

10. EHS collects waste for
final disposal

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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